BENGHE Foundational & Exploratory

Check Availability & Pricing

Rediocide C: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rediocide C

Cat. No.: B13386213

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Rediocide C, a daphnane
diterpenoid with notable biological activities. This document details its chemical properties, and
summarizes key quantitative data from published studies. Furthermore, it outlines detailed
experimental protocols for assessing its biological effects and provides visual representations
of the relevant signaling pathways and experimental workflows.

Chemical and Physical Properties

Rediocide C is a natural product isolated from Trigonostemon reidioides. Its fundamental
chemical properties are summarized below.

Property Value Reference
CAS Number 677277-98-4 [1][2][3]
Molecular Formula C46H54013 [1][2][3]
Molecular Weight 814.91 g/mol [2][3]

Biological Activity: Quantitative Data

Rediocide C and its analogs, such as Rediocide A, have demonstrated significant potential in
various biological assays. The following tables summarize the key quantitative findings.
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Table 2.1: Acaricidal and Antimycobacterial Activity of
Rediocide C

Test
Activity Organism/Ass  Metric Value Reference
ay
o Dermatophagoid
Acaricidal LC50 5.59 pg/cm? [4]

es pteronyssinus

Antimycobacteria  Mycobacterium

) MIC 3.84 uM
[ tuberculosis

Table 2.2: Immuno-oncology Activity of Rediocide A (an
analog of Rediocide C)
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Parameter Cell Lines Treatment Result Reference
3.58-fold
NK Cell- 100 nM increase
. . A549 . [2][3]
Mediated Lysis Rediocide A (21.86% vs.
78.27%)
1.26-fold
100 nM increase
H1299 o [2][3]
Rediocide A (59.18% vs.
74.78%)
Granzyme B 100 nM ]
A549 o 48.01% increase  [2][3]
Level Rediocide A
100 nM )
H1299 o 53.26% increase  [2][3]
Rediocide A
100 nM 3.23-fold
IFN-y Level A549 o _ [2][3]
Rediocide A increase
100 nM 6.77-fold
H1299 . _ (21[3]
Rediocide A increase
CD155 100 nM 14.41% down-
. A549 o . [2][3]
Expression Rediocide A regulation
100 nM 11.66% down-
H1299 o ) [2][3]
Rediocide A regulation

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the quantitative data

summary.

Antimycobacterial Susceptibility Testing (Microplate

Alamar Blue Assay - MABA)

This protocol is a standard method for determining the minimum inhibitory concentration (MIC)

of compounds against Mycobacterium tuberculosis.
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e Preparation of Mycobacterial Inoculum:M. tuberculosis H37Rv is grown in Middlebrook 7H9
broth supplemented with OADC (oleic acid, albumin, dextrose, catalase). The culture is
grown to mid-log phase, and the turbidity is adjusted to a McFarland standard of 1.0. This
suspension is then diluted 1:20 in 7H9 broth.

o Compound Preparation: Rediocide C is dissolved in dimethyl sulfoxide (DMSO) to create a
stock solution. A serial two-fold dilution is prepared in a 96-well microplate using 7H9 broth,
with final concentrations typically ranging from 0.1 to 100 puM. The final DMSO concentration
should not exceed 1% to avoid toxicity to the bacteria.

e Inoculation and Incubation: 100 pL of the diluted mycobacterial suspension is added to each
well containing 100 pL of the diluted compound. The plates are incubated at 37°C for 5-7
days.

o Alamar Blue Addition and Reading: After incubation, 20 uL of Alamar Blue solution and 12.5
uL of 20% Tween 80 are added to each well. The plates are re-incubated for 24 hours. A
color change from blue to pink indicates bacterial growth. The MIC is defined as the lowest
concentration of the compound that prevents this color change.

Acaricidal Activity Assay

This protocol details the method used to determine the lethal concentration (LC50) of
Rediocide C against the house dust mite, Dermatophagoides pteronyssinus.

» Compound Application: A solution of Rediocide C in a suitable solvent (e.g., hexane) is
prepared at various concentrations. A defined area (e.g., 1 cm?) on a glass slide or filter
paper is evenly coated with a specific volume of the test solution and the solvent is allowed
to evaporate.

o Mite Exposure: A specified number of adult mites (e.g., 20-30) are placed onto the treated
surface. The slides are then incubated under controlled conditions of temperature and
humidity (e.g., 25°C and 75% relative humidity) for 24 hours.

o Mortality Assessment: After the exposure period, the number of dead mites is counted under
a stereomicroscope. Mites that are unable to move when prodded with a fine brush are
considered dead.
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o LC50 Determination: The percentage of mortality is calculated for each concentration and
the LC50 value is determined using probit analysis.

Immuno-oncology Assays for Rediocide A

The following protocols were used to evaluate the effect of Rediocide A on the tumoricidal
activity of Natural Killer (NK) cells against non-small cell lung cancer (NSCLC) cells.

e Cell Lines and Culture:

o Target Cells: A549 and H1299 human NSCLC cell lines.

o Effector Cells: Human NK cells.

o All cells are maintained in appropriate culture media and conditions.
* NK Cell-Mediated Cytotoxicity Assay (Biophotonic Assay):

o Target cells (A549 or H1299) are engineered to express luciferase.

o NK cells are co-cultured with the luciferase-expressing target cells at various effector-to-
target ratios (e.g., 10:1, 5:1).

o The co-culture is treated with different concentrations of Rediocide A (e.g., 10 nM, 100 nM)
or vehicle control (0.1% DMSO) for 24 hours.

o After incubation, a luciferin substrate is added, and the bioluminescence is measured
using a plate reader. A decrease in bioluminescence corresponds to an increase in target
cell lysis.

e Flow Cytometry for CD155 Expression:
o A549 or H1299 cells are treated with Rediocide A or vehicle control for 24 hours.

o The cells are then harvested and stained with a fluorescently labeled antibody specific for
human CD155.
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o The fluorescence intensity of the cells is analyzed by flow cytometry to quantify the

surface expression of CD155.

e Enzyme-Linked Immunosorbent Assay (ELISA) for IFN-y:

o Supernatants from the NK cell and NSCLC co-cultures (treated with Rediocide A or

vehicle) are collected.

o The concentration of IFN-y in the supernatants is quantified using a commercially

available ELISA kit according to the manufacturer's instructions.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling

pathway and experimental workflow discussed in this guide.
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Caption: TIGIT/CD155 Signaling Pathway and the Effect of Rediocide A.
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Caption: Experimental Workflow for Evaluating Immuno-oncology Activity of Rediocide A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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